2-[(2R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidin-2-yl]acetic acid

• IUPAC Name: 2-[(2R,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoropyrrolidin-2-yl]acetic acid
• InChI: InChI=1S/C21H20FNO4/c22-13-9-14(10-20(24)25)23(11-13)21(26)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,24,25)/t13-,14-/m0/s1
• InChI Key: AEARWYJCPQCILX-KBPBESRZSA-N
• Canonical SMILES: C1C(CN(C1CC(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)F
• Isomeric SMILES: C1[C@@H](CN([C@@H]1CC(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)F
• Molecular Formula: C21H20FNO4
• Molecular Weight: 369.4 g/mol
• CAS RN: 2219353-62-3

Description

This compound is a derivative of 9H-fluoren-9-ylmethoxy carbonyl (Fmoc) group, which is commonly used in peptide synthesis. The Fmoc group is a protective group for amines in peptide synthesis. It is stable under basic conditions and can be removed under mildly acidic conditions.

Synthesis Analysis

The synthesis of this compound likely involves the reaction of the Fmoc-protected amino acid with a suitable fluorinated compound. The exact synthesis process could not be found in the available literature.

Molecular Structure Analysis

The molecular structure of this compound includes a fluoropyrrolidine ring, which is attached to an acetic acid moiety. The Fmoc group is attached to the nitrogen atom of the pyrrolidine ring.

Chemical Reactions Analysis

As a derivative of Fmoc-protected amino acid, this compound can participate in peptide coupling reactions to form peptides. The Fmoc group can be removed under mildly acidic conditions to reveal the free amine, which can then react with carboxylic acids or other activated carbonyl compounds.

Scientific Research Applications

Fluorescence Labeling

6-Methoxy-4-quinolone (6-MOQ), derived from a similar compound, showcases promising characteristics for biomedical analysis. Its stable, strong fluorescence in a wide pH range and resilience against light and heat make it suitable as a fluorescent labeling reagent for carboxylic acids. This application could potentially extend to the compound , given its structural similarities and potential for derivatization (Hirano et al., 2004).

Structural Studies in Crystallography

The molecular structure of ortho-fluorophenylglycine, a compound with structural resemblance, was determined to understand its planarity and hydrogen bonding capabilities. This foundational knowledge is crucial for assessing the utility of such compounds in various chemical applications, potentially including the one (Burns & Hagaman, 1993).

Nanotechnology and Material Science

N-Fluorenyl-9-methoxycarbonyl-protected amino acids have been utilized as surfactants for carbon nanotubes, demonstrating the potential of fluorinated compounds in enhancing material properties and interactions at the nanoscale. This could suggest potential applications in developing new materials or enhancing the properties of existing ones (Cousins et al., 2009).

Synthetic Chemistry and Pharmaceutical Applications

The protected sugar amino acids derived from similar compounds have been used to synthesize oligomers of varying lengths. This indicates potential applications in synthetic chemistry and drug development, where precise molecular engineering is crucial (Gregar & Gervay-Hague, 2004).

Safety and Hazards

The safety data sheet (SDS) for this compound indicates that it may be harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.